molecular formula C9H11ClN2O B2823210 2-amino-4-chloro-N-ethylbenzamide CAS No. 2953-62-0

2-amino-4-chloro-N-ethylbenzamide

Cat. No. B2823210
CAS RN: 2953-62-0
M. Wt: 198.65
InChI Key: FEFPWPQNYWXQIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-amino-4-chloro-N-ethylbenzamide is a chemical compound with the molecular formula C9H11ClN2O and a molecular weight of 198.65 . It is a powder that is stored at room temperature .

Physical and Chemical Properties The compound is a powder that is stored at room temperature .

Scientific Research Applications

Molar Refraction and Polarizability in Antiemetic Drugs Research on related compounds, like 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, has demonstrated its antiemetic and parasympathomimetic activity. Studies focused on its density and refractive index measurements in aqueous solutions, providing insights into its molar refractivity and polarizability, indicating significant polarizability effects with increased drug concentration (R. Sawale et al., 2016).

Polymer Synthesis and Characterization Aromatic polyimides have been synthesized using novel diamines, including derivatives related to the chemical structure of interest, showing potential applications in creating materials with high solubility in organic solvents and significant thermal stability. These polymers demonstrate diverse applications in materials science due to their solubility and degradation temperature properties (M. Butt et al., 2005).

Enhancement of Toxicity and Transformation Effects Studies on 3-aminobenzamide, a potent inhibitor of nuclear poly ADP-ribosyl synthetase, have shown its ability to alter toxic and transforming effects of certain compounds in cell models. This research underscores the role of poly ADP-ribosyl synthetase in DNA repair and chemical induction of transformation, suggesting similar compounds could have potential applications in cancer research (R. Lubet et al., 1984).

Drug Degradation and Transformation Studies Investigations into the transformation and excretion of drugs like metoclopramide in biological systems have revealed various transformation products, indicating potential pathways for the metabolic processing of related compounds. Such research helps understand how similar drugs might be metabolized and transformed within the body (T. Arita et al., 1970).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

2-amino-4-chloro-N-ethylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11ClN2O/c1-2-12-9(13)7-4-3-6(10)5-8(7)11/h3-5H,2,11H2,1H3,(H,12,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FEFPWPQNYWXQIB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)C1=C(C=C(C=C1)Cl)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

198.65 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-amino-4-chloro-N-ethylbenzamide

CAS RN

2953-62-0
Record name 2-amino-4-chloro-N-ethylbenzamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.